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Compound of Interest

Compound Name: Modafinil acid

Cat. No.: B1677380

For researchers, scientists, and drug development professionals, ensuring safe handling of

compounds like Modafinil acid is paramount. This document provides immediate, essential
safety and logistical information, including operational and disposal plans, to facilitate a safe
laboratory environment.

Hazard Identification and Classification

Modafinil acid, also known as 2-[(Diphenylmethyl)sulfinyl]acetic acid, is classified with specific
health hazards that necessitate careful handling.[1] The primary hazards associated with this
compound are detailed in the table below.

Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

H318: Causes serious eye

Serious Eye Damage Category 1
damage
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
Specific target organ toxicity, H335: May cause respiratory
. Category 3 o
single exposure irritation

Source: Biosynth Safety Data Sheet, Echemi Safety Data Sheet[1][2]
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Personal Protective Equipment (PPE)

To mitigate the risks associated with Modafinil acid, the following personal protective
equipment is mandatory.

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]
o A safety shower and eye wash station must be readily accessible.[1]
Personal Protective Equipment:

e Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to EN
166 (EU) or NIOSH (US) standards.[2]

o Skin Protection:
o Gloves: Wear compatible, chemical-resistant gloves.[1]

o Clothing: A lab coat or apron is required. For tasks with a higher risk of exposure,
fire/flame resistant and impervious clothing should be worn.[2]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face
respirator with an appropriate cartridge is necessary.[2]

Procedural Guidance for Safe Handling and Storage

Adherence to the following step-by-step procedures is crucial for the safe handling of Modafinil
acid.

Handling:

o Preparation: Before handling, ensure all necessary PPE is correctly worn and that the work
area (e.g., fume hood) is clean and operational.

o Dispensing:
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o Avoid the formation of dust.[2]

o Carefully weigh and transfer the compound, minimizing agitation.

e During Use:
o Avoid contact with skin, eyes, and clothing.[1]
o Avoid inhalation of any dust or fumes.[1]
o Keep the container tightly closed when not in use.[1]
o After Handling:
o Wash hands and any exposed skin thoroughly with soap and water.[1]
o Clean the work area to decontaminate any surfaces.
o Remove and properly store or dispose of contaminated PPE.
Storage:
e Store in a tightly closed, suitable container.

o Keep in a cool, dry, and well-ventilated place away from heat and incompatible substances
such as strong bases and strong oxidizing agents.[3]

Disposal Plan

Proper disposal of Modafinil acid and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

» Waste Collection: Collect waste material in closed, suitable, and properly labeled containers.

[1]

» Disposal Method: Dispose of the waste in accordance with all applicable federal, state, and
local environmental regulations. Do not allow the substance to enter soil, surface water, or
drains.[1]
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o Contaminated Materials: Any materials that have come into contact with Modafinil acid,
including PPE, should be treated as hazardous waste and disposed of accordingly.

Emergency Procedures
In the event of accidental exposure, immediate action is critical.

o Eye Contact: Immediately rinse with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and seek immediate medical attention.[1][2]

o Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty
of soap and water. If skin irritation occurs, get medical advice.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek medical attention.

 Ingestion: Rinse the mouth with water. Call a poison center or doctor if you feel unwell.[1][3]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Modafinil acid in a
laboratory setting.
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Caption: Workflow for the safe handling of Modafinil acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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